Cas no 1998615-40-9 ((2S)-2-amino-5-cyclopropylpentanoic acid)

(2S)-2-Amino-5-cyclopropylpentanoic acid is a non-proteinogenic amino acid featuring a cyclopropyl substituent on its aliphatic side chain. This chiral compound, with its (S)-configuration at the α-carbon, is of interest in medicinal chemistry and peptide research due to its constrained cyclic structure, which can influence conformational stability and biological activity. The cyclopropyl group enhances metabolic resistance and may improve binding selectivity in target interactions. Its synthesis typically involves asymmetric methods to ensure enantiopurity. This amino acid serves as a valuable building block for designing peptidomimetics, enzyme inhibitors, and other bioactive molecules, offering potential applications in drug discovery and biochemical studies.

(2S)-2-amino-5-cyclopropylpentanoic acid structure

1998615-40-9 structure

Product Name:(2S)-2-amino-5-cyclopropylpentanoic acid

CAS No:1998615-40-9

MF:C₈H₁₅NO₂

MW:157.210202455521

CID:5913668

PubChem ID:165790178

Update Time:2025-06-24

(2S)-2-amino-5-cyclopropylpentanoic acid Chemical and Physical Properties

Names and Identifiers

- (2S)-2-amino-5-cyclopropylpentanoic acid
- EN300-1300743
- 1998615-40-9
- Inchi： 1S/C8H15NO2/c9-7(8(10)11)3-1-2-6-4-5-6/h6-7H,1-5,9H2,(H,10,11)/t7-/m0/s1
- InChI Key： CCYORZAMTYEUKH-ZETCQYMHSA-N
- SMILES： OC([C@H](CCCC1CC1)N)=O

Computed Properties

Exact Mass: 157.110278721g/mol
Monoisotopic Mass: 157.110278721g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 5
Complexity: 143
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1
Topological Polar Surface Area: 63.3Å²

(2S)-2-amino-5-cyclopropylpentanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1300743-0.05g	(2S)-2-amino-5-cyclopropylpentanoic acid	1998615-40-9	0.05g	$1261.0	2023-06-06
Enamine	EN300-1300743-0.1g	(2S)-2-amino-5-cyclopropylpentanoic acid	1998615-40-9	0.1g	$1320.0	2023-06-06
Enamine	EN300-1300743-0.25g	(2S)-2-amino-5-cyclopropylpentanoic acid	1998615-40-9	0.25g	$1381.0	2023-06-06
Enamine	EN300-1300743-0.5g	(2S)-2-amino-5-cyclopropylpentanoic acid	1998615-40-9	0.5g	$1440.0	2023-06-06
Enamine	EN300-1300743-1.0g	(2S)-2-amino-5-cyclopropylpentanoic acid	1998615-40-9	1g	$1500.0	2023-06-06
Enamine	EN300-1300743-2.5g	(2S)-2-amino-5-cyclopropylpentanoic acid	1998615-40-9	2.5g	$2940.0	2023-06-06
Enamine	EN300-1300743-5.0g	(2S)-2-amino-5-cyclopropylpentanoic acid	1998615-40-9	5g	$4349.0	2023-06-06
Enamine	EN300-1300743-10.0g	(2S)-2-amino-5-cyclopropylpentanoic acid	1998615-40-9	10g	$6450.0	2023-06-06
Enamine	EN300-1300743-50mg	(2S)-2-amino-5-cyclopropylpentanoic acid	1998615-40-9	50mg	$948.0	2023-09-30
Enamine	EN300-1300743-100mg	(2S)-2-amino-5-cyclopropylpentanoic acid	1998615-40-9	100mg	$993.0	2023-09-30